HBT-based turn-on fluorescent probe for discrimination of homocysteine from glutathione/cysteine and its bioimaging applications†

RSC Advances Pub Date: 2017-03-14 DOI: 10.1039/C6RA28712C

Abstract

Based on ESIPT and heavy atom effect strategy, we firstly reported a new type of turn-on fluorescent probe for Hcy. This probe displayed fast response time (15 min), excellent selectivity over other interfering species and high sensitivity with a low detection limit of 1.6 × 10−7 M in PBS buffer containing 1% CH3CN (v/v). Moreover, the probe was also successfully applied for fluorescence imaging of Hcy in HeLa cells.

Graphical abstract: HBT-based turn-on fluorescent probe for discrimination of homocysteine from glutathione/cysteine and its bioimaging applications
HBT-based turn-on fluorescent probe for discrimination of homocysteine from glutathione/cysteine and its bioimaging applications†
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